2-[1-(2-methylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N,N-bis(propan-2-yl)acetamide

• IUPAC Name: 2-[1-(2-methylphenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C23H31N5O2/c1-14(2)21-18-12-24-28(19-11-9-8-10-17(19)7)22(18)23(30)26(25-21)13-20(29)27(15(3)4)16(5)6/h8-12,14-16H,13H2,1-7H3
• InChI Key: RCFUBZBMXFYCHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C3=C(C=N2)C(=NN(C3=O)CC(=O)N(C(C)C)C(C)C)C(C)C
• Molecular Formula: C23H31N5O2
• Molecular Weight: 409.5 g/mol
• CAS No.: 946332-55-4

Description

2-[1-(2-methylphenyl)-7-oxo-4-(propan-2-yl)-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl]-N,N-bis(propan-2-yl)acetamide is a useful research compound. Its molecular formula is C23H31N5O2 and its molecular weight is 409.534. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds and Chemical Activities

Heterocyclic compounds, including pyrazoles, pyridazines, and pyrimidines, are crucial in the development of pharmaceuticals and materials due to their diverse chemical activities. For instance, the synthesis of novel pyrazolo[3,4-d]pyrimidines has been reported, highlighting their potential in possessing significant chemical and pharmacological activities (Eljazi I. Al-Afaleq & S. Abubshait, 2001). Such compounds often serve as key intermediates in the synthesis of more complex molecules with desired biological or chemical properties.

Antiproliferative and Catalytic Properties

Research into copper(ii) complexes with heterocyclic compounds has shown their application in antiproliferative activities against human carcinomas and as catalysts in oxidation reactions. These studies underline the potential of heterocyclic compounds in medicinal chemistry and industrial applications (Katarzyna Choroba et al., 2019).

Antioxidant Activities

Coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and characterized, revealing significant antioxidant activity. This indicates the potential use of such compounds in developing antioxidants, which are crucial in mitigating oxidative stress in biological systems (K. Chkirate et al., 2019).

Antimicrobial and Biological Activities

The antimicrobial and biological activities of heterocyclic compounds are of significant interest in pharmaceutical research. For example, the synthesis of novel heterocycles incorporating sulfonamide moieties has shown promising antimicrobial activities, suggesting their potential use in developing new antimicrobial agents (E. Darwish et al., 2014).